Sodium
Overview
Description
Sodium is a highly reactive, silvery-white metal belonging to the alkali metal group in the periodic table. It is the sixth most abundant element on Earth, comprising about 2.8 percent of the Earth’s crust. This compound is never found in its free state in nature due to its high reactivity. It is commonly found in compounds such as this compound chloride (common salt), which is abundant in seawater and rock salt deposits .
Scientific Research Applications
Sodium has a wide range of applications in scientific research:
Chemistry: this compound is used as a reducing agent in various chemical reactions. It is also used in the synthesis of organic compounds and in the production of this compound compounds like this compound hydroxide and this compound carbonate.
Biology: this compound ions play a crucial role in biological systems, particularly in the function of nerve cells and muscle contraction. The this compound-potassium pump is essential for maintaining the electrochemical gradient across cell membranes.
Medicine: this compound compounds like this compound chloride are used in medical treatments for electrolyte balance and hydration. This compound bicarbonate is used as an antacid and in the treatment of metabolic acidosis.
Industry: this compound is used in the production of synthetic rubber, dyes, and pharmaceuticals.
Mechanism of Action
Target of Action
Sodium (Na), also known as Natrium, is a major electrolyte and an essential element for living organisms. It plays a crucial role in maintaining the physiological balance of body fluids . This compound primarily targets the cell membranes of neurons and muscle cells, where it is vital for generating electrical signals .
Mode of Action
This compound operates through the This compound-potassium pump , a type of active transport mechanism . This pump uses energy from ATP to move this compound ions out of the cell and potassium ions into the cell, against their concentration gradients . This action establishes an electrical gradient across the cell membrane, which is essential for nerve impulse transmission and muscle contraction .
Biochemical Pathways
This compound is involved in several biochemical pathways. It plays a key role in the action potential of neurons, a process that allows for rapid communication between cells . This compound ions rush into the neuron, causing a rapid change in membrane potential that propagates along the neuron as an electrical signal . This compound is also involved in secondary active transport mechanisms, where the this compound gradient across the cell membrane is used to drive the transport of other substances against their concentration gradients .
Pharmacokinetics
This compound enters the body through food and drink and leaves the body primarily in sweat and urine . The this compound-potassium pump helps maintain a consistent level of this compound in the body by adjusting the amount excreted in the urine . This pump requires energy in the form of adenosine triphosphate (ATP), so it is also referred to as an ATPase .
Result of Action
The action of this compound in the body results in the control of water distribution, fluid balance, and osmotic pressure of body fluids . This compound is also associated with chloride and bicarbonate in the regulation of the acid-base equilibrium of body fluid . Disturbances in this compound concentrations in the extracellular fluid are associated with disorders of water balance .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the concentration of this compound is higher outside the cell than inside, and the concentration of potassium is higher inside the cell than outside . These concentration gradients are essential for the function of the this compound-potassium pump . Furthermore, the action of this compound can be affected by changes in diet, hydration status, and certain medical conditions .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium can be prepared through several methods, including:
Electrolysis of Molten this compound Chloride: This is the most common method for producing this compound. In this process, molten this compound chloride is electrolyzed in a Downs cell, where this compound ions are reduced at the cathode to form this compound metal, and chlorine gas is produced at the anode.
Reduction of this compound Compounds: this compound can also be produced by reducing this compound compounds such as this compound hydroxide or this compound carbonate with a more reactive metal like calcium or magnesium.
Industrial Production Methods:
Downs Process: This is the primary industrial method for producing this compound. It involves the electrolysis of molten this compound chloride in a Downs cell. The cell operates at temperatures around 600°C, and the this compound produced is collected as a liquid.
Castner Process: This older method involves the electrolysis of molten this compound hydroxide. .
Types of Reactions:
Oxidation: this compound readily oxidizes in air to form this compound oxide (Na2O) and this compound peroxide (Na2O2). When burned in excess oxygen, it forms this compound superoxide (NaO2).
Reduction: this compound can act as a reducing agent, reducing other compounds such as metal oxides to their respective metals.
Substitution: this compound can undergo substitution reactions, particularly in organic chemistry, where it can replace hydrogen atoms in hydrocarbons to form organothis compound compounds.
Common Reagents and Conditions:
Water: this compound reacts vigorously with water to form this compound hydroxide and hydrogen gas. This reaction is highly exothermic and can be explosive.
Halogens: this compound reacts with halogens like chlorine to form this compound halides (e.g., this compound chloride).
Alcohols: this compound reacts with alcohols to form alkoxides and hydrogen gas.
Major Products:
This compound Hydroxide (NaOH): Formed by the reaction of this compound with water.
This compound Chloride (NaCl): Formed by the reaction of this compound with chlorine.
This compound Alkoxides: Formed by the reaction of this compound with alcohols
Comparison with Similar Compounds
Sodium is often compared with other alkali metals such as lithium and potassium:
Lithium: Lithium is less reactive than this compound and is used in batteries and psychiatric medications. It has a higher melting point and lower density compared to this compound.
Potassium: Potassium is more reactive than this compound and is essential for plant growth. It has similar applications in biological systems but is more abundant in nature.
Calcium: Calcium is an alkaline earth metal with different chemical properties. It is less reactive than this compound and is crucial for bone health and various metabolic processes.
Uniqueness of this compound:
- This compound’s high reactivity and ability to form a wide range of compounds make it unique among the alkali metals. Its role in biological systems and industrial applications further highlights its importance .
Properties
IUPAC Name |
sodium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEAYESYHFKHZAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na |
Source
|
| Record name | SODIUM | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1049774 |
Source
|
| Record name | Sodium | |
| Source | EPA DSSTox | |
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Molecular Weight |
22.9897693 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium appears as a silvery soft metal that becomes grayish white upon exposure to air. Shipped as a solid or molten liquid. Burns violently with explosions that may spatter the material. Used for making gasoline additives, electric power cable, sodium lamps, other chemicals., Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid, Silver to grayish-white, soft solid under kerosene; [CHRIS], SILVERY SOLID IN VARIOUS FORMS. |
Source
|
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Boiling Point |
1621 °F at 760 mmHg (USCG, 1999), 881.4 °C, 880 °C |
Source
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| Record name | SODIUM | |
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Solubility |
Insoluble in benzene, kerosene, naphtha, Dissolves in liquid ammonia to give blue solution: dissolves in mercury, forming sodium amalgam, Solubility in water: reaction |
Source
|
| Record name | SODIUM | |
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Density |
0.971 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.968 g/cu cm at 20 °C, Ionization potential: 5.139 V; thermal conductivity: 132.3W/m K at 293.15 K; electrical resistivity: 4.77x10-8 Ohm m at 293 K; critical density: 206 kg/cu m; atomic radius in metallic lattice: 189.6 pm, 0.97 g/cm³ |
Source
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| Record name | SODIUM | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/687 | |
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Vapor Pressure |
1.2 [mmHg], 0.000185 Pa (1.39X10-6 mm Hg) at 400 K (127 °C); 5.60 Pa (0.042 mm Hg) at 600 K (327 °C), Vapor pressure at 20 °C: negligible |
Source
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| Record name | Sodium | |
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Impurities |
IMPURITIES: Calcium and Chlorides. |
Source
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| Record name | SODIUM | |
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Color/Form |
Light, silvery-white metal; body-centered cubic structure; lustrous when freshly cut; tarnishes on exposure to air, becoming dull and gray; soft at ordinary temperature, fairly hard at -20 °C, Waxlike at room temperature, brittle at low temperatures, Light, soft, ductile, malleable, silver-white metal | |
CAS No. |
7440-23-5 |
Source
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| Record name | SODIUM | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Melting Point |
207.5 °F (USCG, 1999), 97.82 °C, Alkali metal; valence 1; naturally occurring isotope (stable): 23 (100%); heat capacity (solid): 0.292 cal/g °C; heat capacity (liquid at melting point): 0.331 cal/g °C; heat of fusion: 27.05 cal/g; reduction potential (aqueous) Na/Na+: 2.714 V; reacts vigorously with oxygen, burning with a yellow flame;; combines directly with the halogens, with phosphorus; reduces most oxides to the elemental state, reduces metallic chlorides; when heated in ammonia gas yields sodamide, 97.4 °C |
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